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Compound of Interest

Compound Name: Butyl octyl phthalate

Cat. No.: B165906

An In-depth Technical Guide on Butyl Octyl Phthalate: Risk Assessment and Exposure Limits

Introduction

Butyl octyl phthalate, also known as n-butyl n-octyl phthalate (BnOP), is a phthalate ester
used as a plasticizer in the manufacturing of various plastics and coating products to enhance
their flexibility and durability.[1][2] Structurally, it is a diester of phthalic acid with butyl and octyl
alcohols. Due to its potential for migration from consumer products, understanding its
toxicological profile and establishing safe exposure limits is critical for risk assessment. This
document provides a comprehensive technical overview of the risk assessment for butyl octyl
phthalate, detailing its toxicokinetics, hazard profile, dose-response relationships, and
established exposure limits for researchers, scientists, and drug development professionals.

Physicochemical Properties

Butyl octyl phthalate is a clear, oily liquid with a mild odor.[2] It is slightly less dense than
water and is insoluble in water, causing it to float.[2]

Table 1: Physicochemical Properties of Butyl Octyl Phthalate
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Property Value Reference
CAS Number 84-78-6 [31[4]
Molecular Formula C20H3004
Clear, oily liquid with a mild
Appearance [2]
odor
- _ 377.00 to 378.00 °C @ 760.00
Boiling Point [4]
mm Hg (est)
Flash Point 200.1 °C (392.0 °F) TCC (est) [4]

Water Solubility

0.01151 mg/L @ 25 °C (est)

[4]

| logP (o/w) | 6.790 (est) |[4] |

Hazard Identification

Hazard identification involves evaluating the intrinsic toxicity of a substance. For butyl octyl

phthalate, this includes its toxicokinetics, acute and chronic toxicity, genotoxicity,

carcinogenicity, and reproductive/developmental effects.

Toxicokinetics: Absorption, Distribution, Metabolism,

and Excretion

While no human data on the absorption, distribution, metabolism, and excretion of di-n-octy!l

phthalate (DNOP) were found, studies in rats provide insight into its metabolic fate.[1]

o Metabolism: Following oral administration in rats, DNOP is metabolized into several urinary

metabolites. The primary pathway involves hydrolysis to its monoester, mono-n-octyl

phthalate (MnOP).[2] Further oxidation leads to the formation of metabolites such as mono-

(3-carboxypropyl) phthalate (MCPP), which is a major urinary metabolite.[2]

o Excretion: The metabolites are primarily excreted in the urine and feces.[5]
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Oxidative Metabolites
(e.g., MCPP)

Hydrolysis
(Esterases)

Butyl Octyl Phthalate
(BnOP)

Mono-n-octyl Phthalate
(MnOP)

Oxidation Urinary Excretion

Animal Selection & Acclimation
(e.g., Sprague-Dawley Rats)

Y

Dose Group Assignment
(Control + Multiple Dose Levels)

Exposure Period
(e.g., 13 weeks, Oral Gavage/Diet)

In-life Observations
(Clinical Signs, Body Weight, Food Consumption)

Terminal Procedures
(Necropsy, Organ Weights, Blood Collection)

Endpoint Analysis
(Histopathology, Clinical Chemistry)

Data Analysis & Interpretation
(Statistical Analysis to Determine NOAEL/LOAEL)

Dose-Response Assessment
(What is the relationship between dose and effect?)
- NOAEL, LOAEL

Hazard Identification
(What are the adverse effects?)

Exposure Assessment
(What are the levels of human exposure?)

Risk Characterization
(What is the estimated incidence of the adverse effect?)
- Derivation of TDI/RfD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

